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3-(3,4-Dichlorophenyl)pentan-3-

amine

Cat. No.: B15264634

Get Quote

Introduction & Compound Profile
3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0 [Free Base], 1258650-33-7

[HCl]) is a novel research chemical belonging to the aryl-pentanamine class. Structurally, it

features a gem-disubstituted carbon at the 3-position, bearing both a 3,4-dichlorophenyl ring

and a primary amine group.

Based on Structure-Activity Relationship (SAR) analysis of similar pharmacophores (e.g.,

Sertraline, Indatraline, Amitifadine), this compound is predicted to function as a Monoamine

Reuptake Inhibitor (MRI) with potential affinity for Serotonin (SERT), Norepinephrine (NET),

and Dopamine (DAT) transporters.

Research Utility: This compound is utilized in neuropharmacology to map the steric tolerance of

the monoamine transporter binding pockets. It serves as a probe to investigate how acyclic,

gem-disubstituted amines compare to their cyclic analogs (e.g., phenylpiperidines or tetralins)

regarding transporter selectivity and metabolic stability.
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Physicochemical Properties (Predicted)
Property Value Implication

Molecular Formula C₁₁H₁₅Cl₂N Core scaffold

Molecular Weight 232.15 g/mol
CNS penetrant (Rule of 5

compliant)

LogP ~3.7
Highly lipophilic; crosses BBB

easily

pKa ~10.2 (Amine) Protonated at physiological pH

Solubility DMSO (>20 mg/mL), Ethanol
Poor aqueous solubility

(unless salt)

Safety & Handling Protocols
Warning: This compound is a potent research chemical with an uncharacterized toxicological

profile. Treat as a potential neurotoxin and cardiotoxin.

Engineering Controls: All handling must occur within a Class II Biological Safety Cabinet or

Chemical Fume Hood.

PPE: Nitrile gloves (double-gloved), lab coat, safety goggles, and P100 respirator if handling

powder outside a hood.

Storage: Store solid at -20°C, desiccated. Stock solutions in DMSO are stable for 1 month at

-20°C.

Application I: Monoamine Transporter Binding
Assays (Ki Determination)
Objective: To determine the binding affinity (

) of 3-(3,4-Dichlorophenyl)pentan-3-amine at human SERT, NET, and DAT.

Principle
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This assay utilizes Radioligand Competition Binding. The research chemical competes with a

radiolabeled ligand (e.g.,

) for the binding site. A decrease in radioactivity bound to the membrane indicates high affinity.

Materials
Membrane Prep: HEK-293 cells stably expressing hSERT, hNET, or hDAT.

Radioligands:

SERT:

(1-2 nM)

NET:

(1-2 nM)

DAT:

(5-10 nM)

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Protocol Steps
Preparation: Dilute 3-(3,4-Dichlorophenyl)pentan-3-amine in DMSO to create a

concentration range (

M to

M). Ensure final DMSO concentration in assay is <1%.

Incubation:

Mix 50 µL Membrane Prep + 25 µL Radioligand + 25 µL Test Compound.

Incubate at 25°C for 60 minutes (equilibrium).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15264634/docs?utm_src=pdf-body#application-note-pharmacological-characterization-of-3-3-4-dichlorophenyl-pentan-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15264634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a

cell harvester.

Wash: Wash filters 3x with ice-cold buffer to remove unbound radioligand.

Quantification: Add scintillation cocktail and count radioactivity (CPM) using a Liquid

Scintillation Counter.

Analysis: Plot % Specific Binding vs. Log[Concentration]. Calculate

using non-linear regression and convert to

using the Cheng-Prusoff equation.

Application II: Functional Uptake Inhibition Assays
Objective: To distinguish whether the compound acts as a reuptake inhibitor or a substrate-type

releaser.

Principle
Binding affinity (

) does not indicate function. This assay measures the compound's ability to block the active
transport of monoamines into the cell.

Protocol Steps
Seeding: Plate hSERT/hNET/hDAT-expressing cells in 96-well plates (

cells/well).

Pre-incubation: Remove media, wash with Krebs-Ringer-HEPES (KRH) buffer. Add test

compound (various concentrations) and incubate for 10 mins at 37°C.

Uptake: Add fluorescent substrate (e.g., ASP+ for DAT/NET or IDT307 for SERT) or tritiated

neurotransmitter (

).
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Reaction: Incubate for 10-20 minutes.

Stop: Wash cells 3x with ice-cold buffer.

Detection: Lyse cells and measure fluorescence/radioactivity.

Interpretation:

Inhibitor: Dose-dependent reduction in uptake signal.

Releaser: Requires a separate "Pre-load and Release" assay (cells pre-loaded with

radioligand, then treated with compound to check for efflux).

Application III: Metabolic Stability (Microsomal
Stability)
Objective: To estimate the in vitro intrinsic clearance (

) and half-life (

), crucial for predicting in vivo duration.

Protocol Steps
System: Pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) at 0.5 mg

protein/mL.

Reaction Mix: Phosphate buffer (pH 7.4) + Microsomes + Test Compound (1 µM).

Initiation: Add NADPH-regenerating system (or 1 mM NADPH).

Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, 45, 60 min.

Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g.,

Tolbutamide) to precipitate proteins.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% Remaining) vs. Time. The slope
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gives

.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for characterizing this novel research

chemical, ensuring a "Go/No-Go" decision matrix based on potency and selectivity.
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Caption: Step-by-step screening cascade for validating the pharmacological profile of 3-(3,4-
Dichlorophenyl)pentan-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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